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Compound of Interest

Compound Name: 5-Methyl-3-hexanol

Cat. No.: B1620177

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides immediate, essential safety protocols and
logistical plans for the use of 5-Methyl-3-hexanol.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Methyl-3-hexanol is classified as a flammable liquid and causes serious eye irritation.[1][2]
[3] Adherence to proper PPE protocols is mandatory to minimize exposure and ensure
laboratory safety.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Chemical safety goggles or a full-face shield are essential to
protect against splashes and vapors.[1]

» Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are
recommended for handling alcohols. Always inspect gloves for any signs of degradation or
perforation before use.

» Skin and Body Protection: A laboratory coat or chemical-resistant apron should be worn to
protect against skin contact. Closed-toe shoes are mandatory in the laboratory environment.
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors.

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Methyl-3-hexanol.

Property Value Source
Molecular Formula C7H160 [3114]
Molecular Weight 116.20 g/mol [4]

CAS Number 623-55-2 [11[3]114]
Appearance Colorless liquid [2]
Boiling Point 152-153 °C [2]
Flash Point 51.6 °C (125 °F) [2]

Occupational Exposure Limits

No data available [1][5]
(PEL, TLV, etc.)

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is crucial for the safe handling of 5-Methyl-3-hexanol.
1. Preparation and Engineering Controls:

e Ensure a chemical fume hood is operational and available.

o Clear the workspace of any unnecessary equipment or ignition sources.

» Assemble all necessary equipment, including 5-Methyl-3-hexanol, reaction vessels, and
measuring devices, inside the fume hood.

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

2. Donning Personal Protective Equipment (PPE):

e Put on alab coat and ensure it is fully buttoned.
» Wear chemical safety goggles or a face shield.
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» Don the appropriate chemical-resistant gloves (nitrile or neoprene).
3. Chemical Handling:

» Perform all transfers and manipulations of 5-Methyl-3-hexanol within the chemical fume
hood to minimize vapor inhalation.

o Use appropriate tools (e.g., pipettes, graduated cylinders) for accurate measurement and to
avoid spills.

o Keep containers of 5-Methyl-3-hexanol tightly closed when not in use to prevent the escape
of flammable vapors.

e Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid
procedures outlined in the Safety Data Sheet.

4. Post-Handling:

o Upon completion of the work, tightly seal all containers of 5-Methyl-3-hexanol.

o Decontaminate the work area within the fume hood.

o Properly dispose of any contaminated materials according to the disposal plan.

 Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then
eye protection).

e Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of 5-Methyl-3-hexanol and associated waste is critical to prevent
environmental contamination and ensure safety.

1. Waste Segregation and Collection:

o 5-Methyl-3-hexanol waste is considered hazardous waste due to its flammability.

o Collect all liquid waste containing 5-Methyl-3-hexanol in a designated, properly labeled, and
sealed waste container. The container should be compatible with flammable liquids.

e Do not mix 5-Methyl-3-hexanol waste with other incompatible waste streams.

o Solid waste contaminated with 5-Methyl-3-hexanol (e.g., paper towels, gloves, pipette tips)
should be collected in a separate, clearly labeled hazardous waste bag or container.

2. Storage of Hazardous Waste:
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» Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area away from ignition sources and incompatible materials.

e Ensure all waste containers are tightly sealed to prevent leaks and the release of flammable
vapors.

3. Final Disposal:

» Arrange for the disposal of the hazardous waste through the institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.
e Do not dispose of 5-Methyl-3-hexanol down the drain.

Workflow Visualization

The following diagram illustrates the safe handling and disposal workflow for 5-Methyl-3-
hexanol.
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Safe Handling Workflow for 5-Methyl-3-hexanol
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Caption: Safe handling workflow for 5-Methyl-3-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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